Cas no 52410-74-9 (Ethylene dimethanesulfonate)

Ethylene dimethanesulfonate is a bifunctional alkylating agent characterized by its two methanesulfonate groups linked by an ethylene bridge. This compound is primarily utilized in organic synthesis and pharmaceutical research as a crosslinking agent or alkylating reagent due to its ability to introduce ethylene bridges between nucleophilic sites. Its high reactivity with amines, thiols, and hydroxyl groups makes it valuable for modifying biomolecules or polymers. The compound’s stability under controlled conditions and well-defined reactivity profile ensure precise functionalization in applications such as drug conjugation or material science. Proper handling is essential due to its potential toxicity and moisture sensitivity.
Ethylene dimethanesulfonate structure
Ethylene dimethanesulfonate structure
Product Name:Ethylene dimethanesulfonate
CAS No:52410-74-9
MF:C4H10O6S2
MW:218.248599529266
CID:884402
PubChem ID:20796
Update Time:2025-05-19

Ethylene dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • POLYETHYLENE GLYCOL 4000 DIMESYLATE
    • PEG4'000dimesylate
    • o,o'-dimesyl-polyethylene glycol
    • polyethylene glycol dimesylate
    • O,Oμ-Dimesyl-polyethylene glycol, O,Oμ-Dimethanesulfonyl-polyethylene glycol
    • Polyethylene glycol diMethanesulfonate, M.W. 8,000
    • Polyethylene glycol diMethanesulfonate, M.W. 1,000
    • Polyethylene glycol diMethanesulfonate, M.W. 3,400
    • Polyethylene glycol dimethanesulfonate
    • POLYETHYLENE GLYCOL 4'000 DIMESYLATE
    • Ethylene dimethanesulfonate
    • DMSE
    • 1,2-Bis(mesyloxy)ethane
    • Ethane dimethanesulphonate
    • Ethylene methanesulfonate
    • Ethane dimethane sulphonate
    • 1,2-Ethanediyl dimethanesulfonate
    • Dimethylene dimethanesulfonate
    • Ethylene bis(methanesulfonate)
    • Ethylene glycol dimesylate
    • Ethylene dimethanesulphonate
    • 1,2-Ethanediol dimethanesulfonate
    • ETHYLENE GLYCOL, DIMETHANESULFONATE
    • Methanesulfonic acid, ethylene ester
    • NC 429
    • Ethane 1,2-dimethanesulfonate
    • 1,2-Ethanediyl methanesulfonate
    • Ethylene-1,2-d
    • NSC 17016
    • Ethane-1,2-diol dimethanesulphonate
    • NSC 10716
    • 1,2-Ethanediol, dimethanesulfonate
    • 1,2-ethanediol, 1,2-dimethanesulfonate
    • 2-(methanesulfonyloxy)ethylmethanesulfonate
    • ethane dimethyl sulfonate
    • 1,2-Ethanediol, dimethanesulfonate (9CI)
    • EW8V7BJ66Q
    • DTXCID80119422
    • NSC-17016
    • SY155250
    • 1,2-bis-methanesulfonyloxy-ethane
    • BRN 1787642
    • UNII-EW8V7BJ66Q
    • 4672-49-5
    • 2-methylsulfonyloxyethyl methanesulfonate
    • ethane dimethanesulfonate
    • Ethylene-1,2-dimethanesulphonate
    • 1,2-Ethanediol dimethanesulphonate
    • Z1269115552
    • AKOS034019861
    • 2-(methanesulfonyloxy)ethyl methanesulfonate
    • 1,2-bis(methanesulfonyloxy)ethane
    • DA-53044
    • ETHYLENE GLYCOL BIS(METHANESULFONATE)
    • F20584
    • 2-[(Methylsulfonyl)oxy]ethyl methanesulfonate #
    • Ethylene-1,2-dimethanesulfonate
    • AS-75637
    • 1,2-Ethanediol, bismethanesulfonate
    • EDS
    • SCHEMBL1336145
    • Methanesulfonic acid 2-methanesulfonyloxy-ethyl ester
    • Q27277396
    • Ethylene glycol dimethanesulfonate
    • ethane dimethane sulfonate
    • 1,2-Ethylene bis(methanesulfonate)
    • ethylene dimethane sulfonate
    • HY-129524
    • CS-0106333
    • MFCD00025060
    • EN300-137131
    • DTXSID40196931
    • CHEMBL170630
    • AI3-61167
    • ethanediol 1,2-dimethanesulfonate
    • NSC17016
    • 52410-74-9
    • Inchi: 1S/C4H10O6S2/c1-11(5,6)9-3-4-10-12(2,7)8/h3-4H2,1-2H3
    • InChI Key: QSQFARNGNIZGAW-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OCCOS(C)(=O)=O

Computed Properties

  • Exact Mass: 217.99188038g/mol
  • Monoisotopic Mass: 217.99188038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104
  • XLogP3: -0.9

Experimental Properties

  • Melting Point: 54-57 °C

Ethylene dimethanesulfonate Security Information

  • WGK Germany:3

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Additional information on Ethylene dimethanesulfonate

Ethylene Dimethanesulfonate (CAS No. 52410-74-9): Properties, Applications, and Market Insights

Ethylene dimethanesulfonate (CAS No. 52410-74-9) is a specialized organic compound with significant applications in various industries. Known for its unique chemical structure, this compound has garnered attention in research and industrial applications due to its reactivity and versatility. In this article, we delve into the properties, uses, and market trends of ethylene dimethanesulfonate, providing a comprehensive overview for professionals and researchers.

The chemical formula of ethylene dimethanesulfonate is C4H10O6S2, and it belongs to the class of sulfonate esters. Its molecular weight is 218.25 g/mol, and it typically appears as a white to off-white crystalline solid. One of the key features of this compound is its ability to act as a bifunctional alkylating agent, making it valuable in synthetic chemistry and material science. Researchers often explore its potential in cross-linking reactions and polymer modifications.

In recent years, the demand for ethylene dimethanesulfonate has increased due to its role in advanced material synthesis. For instance, it is used in the production of specialty polymers and coatings, where its cross-linking properties enhance durability and performance. Additionally, its application in pharmaceutical intermediates has sparked interest, particularly in the development of novel drug delivery systems. These trends align with the growing focus on sustainable and high-performance materials in the chemical industry.

Another area where ethylene dimethanesulfonate shows promise is in agrochemical research. Scientists are investigating its potential as a building block for crop protection agents, leveraging its reactivity to create more efficient and environmentally friendly solutions. This aligns with the global push toward sustainable agriculture and reduced chemical footprints, making it a topic of interest for researchers and industry stakeholders alike.

From a market perspective, the production and supply of ethylene dimethanesulfonate are influenced by factors such as raw material availability and regulatory frameworks. Manufacturers are increasingly adopting green chemistry principles to minimize environmental impact, which has led to innovations in synthesis methods. As a result, the compound is becoming more accessible for research and industrial applications, further driving its adoption.

For those working with ethylene dimethanesulfonate, safety and handling are critical considerations. While it is not classified as a hazardous material under standard regulations, proper storage and handling protocols should always be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and adhering to guidelines for chemical storage and disposal.

In conclusion, ethylene dimethanesulfonate (CAS No. 52410-74-9) is a versatile compound with broad applications in materials science, pharmaceuticals, and agrochemicals. Its unique properties and growing market demand make it a valuable subject for further research and development. As industries continue to prioritize sustainability and innovation, the role of specialized compounds like ethylene dimethanesulfonate is expected to expand, offering new opportunities for scientific and industrial advancements.

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